Cas no 1017422-90-0 (2-Chloropyrido[4,3-d]pyrimidine)

• Product Name: 2-Chloropyrido[4,3-d]pyrimidine
• CAS No: 1017422-90-0
• MF: C₇H₄ClN₃
• MW: 165.579759597778
• CID: 2195178
• PubChem ID: 24274695
• Update Time: 2025-11-02

2-Chloropyrido[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloropyrido[4,3-d]pyrimidine
• DB-356033
• AKOS006310488
• 1017422-90-0
• AT39252

• MDL： MFCD09881284
• Inchi： 1S/C7H4ClN3/c8-7-10-4-5-3-9-2-1-6(5)11-7/h1-4H
• InChI Key： RJZCDYRUYAUIEI-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C=NC=CC2=N1

Computed Properties

• Exact Mass: 165.0093748Da
• Monoisotopic Mass: 165.0093748Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2-Chloropyrido[4,3-d]pyrimidine

Recent Advances in the Application of 2-Chloropyrido[4,3-d]pyrimidine (CAS: 1017422-90-0) in Chemical Biology and Drug Discovery

2-Chloropyrido[4,3-d]pyrimidine (CAS: 1017422-90-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and drug discovery. This scaffold serves as a key intermediate in the synthesis of various biologically active molecules, particularly kinase inhibitors. Recent studies have highlighted its potential in targeting specific signaling pathways involved in cancer, inflammation, and other diseases. The compound's unique structural features allow for diverse modifications, making it a valuable tool in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-Chloropyrido[4,3-d]pyrimidine as a precursor for the development of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against BTK, with IC50 values in the low nanomolar range. These findings suggest that 2-Chloropyrido[4,3-d]pyrimidine-based compounds could serve as promising candidates for the treatment of B-cell malignancies and autoimmune disorders.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, focused on the optimization of 2-Chloropyrido[4,3-d]pyrimidine derivatives for enhanced selectivity and pharmacokinetic properties. The researchers employed structure-activity relationship (SAR) studies to identify critical modifications that improve target binding and reduce off-target effects. Their results indicated that specific substitutions at the 2-position of the pyrimidine ring significantly influenced the compound's affinity for kinase targets, paving the way for the design of more effective therapeutics.

Beyond its role in kinase inhibition, 2-Chloropyrido[4,3-d]pyrimidine has also been investigated for its potential in PROTAC (Proteolysis Targeting Chimera) technology. A 2022 study in ACS Chemical Biology reported the successful incorporation of this scaffold into bifunctional molecules designed to degrade disease-relevant proteins. The study highlighted the compound's compatibility with linker chemistry and its ability to maintain target engagement while facilitating protein degradation, offering a new avenue for drug development.

In summary, the latest research underscores the versatility and therapeutic potential of 2-Chloropyrido[4,3-d]pyrimidine (CAS: 1017422-90-0). Its applications span from traditional small-molecule inhibitors to innovative modalities like PROTACs, making it a valuable asset in the toolkit of medicinal chemists. Future studies are expected to further explore its utility in addressing unmet medical needs, particularly in oncology and immunology.